Cas no 1805626-00-9 (Ethyl 2-cyano-5-hydroxymethyl-3-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 2-cyano-5-hydroxymethyl-3-(trifluoromethoxy)benzoate
• CAS No: 1805626-00-9
• MF: C₁₂H₁₀F₃NO₄
• MW: 289.207314014435
• CID: 4958366
• Update Time: 2025-11-06

Ethyl 2-cyano-5-hydroxymethyl-3-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-hydroxymethyl-3-(trifluoromethoxy)benzoate

• Inchi： 1S/C12H10F3NO4/c1-2-19-11(18)8-3-7(6-17)4-10(9(8)5-16)20-12(13,14)15/h3-4,17H,2,6H2,1H3
• InChI Key： DMZJMCRQFSBVFV-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(CO)=CC(C(=O)OCC)=C1C#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 390
• XLogP3: 2.2
• Topological Polar Surface Area: 79.6

Additional information on Ethyl 2-cyano-5-hydroxymethyl-3-(trifluoromethoxy)benzoate

Ethyl 2-cyano-5-hydroxymethyl-3-(trifluoromethoxy)benzoate (CAS No. 1805626-00-9): A Comprehensive Overview

Ethyl 2-cyano-5-hydroxymethyl-3-(trifluoromethoxy)benzoate, identified by its CAS number 1805626-00-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a benzoate core with substituents that include a cyano group, a hydroxymethyl group, and a trifluoromethoxy group, exhibits unique structural and chemical properties that make it a valuable intermediate in the development of various therapeutic agents.

The< strong>Ethyl 2-cyano-5-hydroxymethyl-3-(trifluoromethoxy)benzoate molecule's structural framework is characterized by its aromatic ring system, which is functionalized with electron-withdrawing and electron-donating groups. The presence of the cyano group at the 2-position and the hydroxymethyl group at the 5-position introduces polar characteristics to the molecule, enhancing its solubility in polar solvents and facilitating its interaction with biological targets. Additionally, the trifluoromethoxy group at the 3-position contributes to the molecule's lipophilicity and metabolic stability, making it an attractive candidate for further derivatization and optimization.

In recent years, there has been growing interest in the development of novel compounds that exhibit potent biological activity while maintaining favorable pharmacokinetic profiles. The< strong>Ethyl 2-cyano-5-hydroxymethyl-3-(trifluoromethoxy)benzoate has emerged as a key intermediate in several research studies aimed at identifying new pharmacophores for treating various diseases. Its unique structural features have been leveraged to design molecules with potential applications in oncology, inflammation, and metabolic disorders.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The benzoate core provides a stable scaffold that can be modified through various chemical reactions, including esterification, hydrolysis, and condensation reactions. These modifications allow chemists to explore a wide range of structural variations, enabling the optimization of biological activity and pharmacokinetic properties. For instance, recent studies have demonstrated that derivatives of< strong>Ethyl 2-cyano-5-hydroxymethyl-3-(trifluoromethoxy)benzoate exhibit inhibitory effects on certain enzymes implicated in cancer progression.

The cyano group in< strong>Ethyl 2-cyano-5-hydroxymethyl-3-(trifluoromethoxy)benzoate also plays a crucial role in determining its reactivity and biological activity. The cyano functionality can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. Additionally, it can undergo reduction or hydrolysis to form amine or carboxylic acid derivatives, respectively, which can be further functionalized to produce more complex molecules.

The hydroxymethyl group at the 5-position introduces another layer of complexity to the< strong>Ethyl 2-cyano-5-hydroxymethyl-3-(trifluoromethoxy)benzoate molecule. This polar group can engage in hydrogen bonding with polar residues in proteins or nucleic acids, improving target binding specificity. Moreover, it can be oxidized to form an aldehyde or carboxylic acid derivative, providing additional synthetic handles for further derivatization.

The trifluoromethoxy group at the 3-position is particularly noteworthy for its ability to modulate lipophilicity and metabolic stability. Fluoro substituents are known to enhance metabolic resistance by interfering with enzymatic degradation pathways. This property makes< strong>Ethyl 2-cyano-5-hydroxymethyl-3-(trifluoromethoxy)benzoate an attractive candidate for developing drugs with improved bioavailability and prolonged half-life.

In recent years, several research groups have reported on the synthesis and biological evaluation of derivatives of< strong>Ethyl 2-cyano-5-hydroxymethyl-3-(trifluoromethoxy)benzoate. These studies have highlighted its potential as a lead compound for treating various diseases. For example, one study demonstrated that certain derivatives exhibit inhibitory activity against kinases involved in cancer cell proliferation. Another study reported that modifications to the benzoate core led to compounds with enhanced anti-inflammatory properties.

The synthesis of< strong>Ethyl 2-cyano-5-hydroxymethyl-3-(trifluoromethoxy)benzoate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key synthetic steps include the introduction of the cyano group via cyanation reactions, the addition of the hydroxymethyl group through reduction or hydrolysis of esters or nitriles, and finally, the installation of the trifluoromethoxy group via nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions.

The versatility of< strong>Ethyl 2-cyano-5-hydroxymethyl-3-(trifluoromethoxy)benzoate as a synthetic intermediate has also led to its use in combinatorial chemistry libraries. By systematically varying one or more functional groups on this scaffold, researchers can generate large libraries of compounds for high-throughput screening against various biological targets. This approach has been successful in identifying novel lead compounds with promising therapeutic potential.

The future prospects for< strong>Ethyl 2-cyano-5-hydroxymethyl-3-(trifluoromethoxy)benzoate are bright, with ongoing research focused on further optimizing its structure and exploring new applications. Advances in synthetic methodologies will continue to facilitate access to more complex derivatives, while computational modeling techniques will aid in predicting biological activity and guiding molecular design.

In conclusion,< strong>Ethyl 2-cyano-5-hydroxymethyl-3-(trifluoromethoxy)benzoate (CAS No. 1805626-00-9) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of bioorganic synthesis and medicinal chemistry for years to come.